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Compound of Interest

Compound Name: Bromo-PEG2-acetic acid

Cat. No.: B8233495 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth guide provides a comprehensive overview of the safety data and handling

procedures for Bromo-PEG2-acetic acid. Designed for professionals in research and drug

development, this document outlines the essential precautions, experimental considerations,

and emergency protocols to ensure a safe laboratory environment.

Introduction
Bromo-PEG2-acetic acid is a heterobifunctional linker commonly employed in the synthesis of

Proteolysis Targeting Chimeras (PROTACs).[1][2][3][4] Its structure incorporates a bromo

group, a good leaving group for nucleophilic substitution, and a terminal carboxylic acid, which

can react with primary amines to form stable amide bonds.[3][5] The polyethylene glycol (PEG)

spacer enhances the solubility of the molecule in aqueous media.[3][5] Given its reactive

nature, understanding the safety and handling of this compound is paramount.

While a specific, comprehensive Safety Data Sheet (SDS) for Bromo-PEG2-acetic acid is not

readily available, this guide extrapolates critical safety information from the SDS of the

structurally related and hazardous compound, Bromoacetic acid.[6][7][8][9][10][11]

Researchers should handle Bromo-PEG2-acetic acid with the assumption that it may pose

similar hazards.
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A clear understanding of the physical and chemical properties of Bromo-PEG2-acetic acid is

fundamental for its safe handling and use in experimental settings.

Property Value Source

CAS Number 1807503-92-9 [1][5]

Molecular Formula C7H13BrO4 [1][5][12]

Molecular Weight 241.08 g/mol [1][12]

Boiling Point 347.2 ± 27.0 °C at 760 mmHg [1]

Density 1.5 ± 0.1 g/cm³ [1]

Flash Point 163.8 ± 23.7 °C [1]

LogP 0.34 [1]

Hazard Identification and Safety Precautions
Based on the data for Bromoacetic acid, Bromo-PEG2-acetic acid should be treated as a

hazardous substance. The primary hazards are presumed to be toxicity upon inhalation,

ingestion, or skin contact, and the potential to cause severe skin and eye irritation or burns.[6]

[7][9][10][11]

Personal Protective Equipment (PPE)
Appropriate PPE is mandatory when handling Bromo-PEG2-acetic acid to minimize exposure.
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PPE Specifications Rationale

Eye Protection
Chemical safety goggles and a

face shield.[6][9]

To protect against splashes

and fine particles that can

cause severe eye damage.[7]

[10][11]

Hand Protection
Acid-resistant gloves (e.g.,

nitrile or neoprene).[6]

To prevent skin contact, which

may be fatal if absorbed.[10]

Body Protection

A lab coat and appropriate

protective clothing to prevent

skin exposure.[6]

To protect against accidental

spills and contamination of

personal clothing.

Respiratory Protection

Use in a well-ventilated area or

under a chemical fume hood.

[8][11] A NIOSH/MSHA

approved respirator may be

necessary for handling larger

quantities or in case of

insufficient ventilation.[8]

To prevent inhalation of dust or

vapors, which can be toxic and

cause respiratory tract burns.

[7][10]

Safe Handling Workflow
The following diagram outlines the logical workflow for the safe handling of Bromo-PEG2-
acetic acid, from preparation to disposal.
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Caption: Workflow for Safe Handling of Bromo-PEG2-acetic acid.

Emergency Procedures
In the event of an accidental exposure or spill, immediate and appropriate action is crucial.
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First-Aid Measures
Exposure Route First-Aid Protocol

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek immediate

medical attention.[10]

Skin Contact

Immediately flush skin with plenty of water for at

least 15 minutes while removing contaminated

clothing and shoes. Seek immediate medical

attention.[10]

Inhalation

Remove from exposure to fresh air immediately.

If not breathing, give artificial respiration. If

breathing is difficult, give oxygen. Seek

immediate medical attention.[10]

Ingestion

Do NOT induce vomiting. If victim is conscious

and alert, give 2-4 cupfuls of milk or water.

Never give anything by mouth to an

unconscious person. Get medical aid

immediately.[10]

Spill and Leak Procedures
In case of a spill, evacuate the area and ensure adequate ventilation.[8] Wearing appropriate

PPE, sweep up the material and place it into a suitable, labeled disposal container.[8] Avoid

generating dust.[8]

Storage and Disposal
Proper storage and disposal are critical to maintaining a safe laboratory environment.
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Aspect Procedure

Storage

Store in a tightly closed container in a cool, dry,

and well-ventilated area away from incompatible

substances such as strong oxidizing agents and

strong bases.[6] The recommended storage

temperature from suppliers is -20°C.[5]

Disposal

Dispose of in a manner consistent with federal,

state, and local regulations for hazardous waste.

[6]

Role in PROTAC Synthesis
Bromo-PEG2-acetic acid serves as a linker in the synthesis of PROTACs. The following

diagram illustrates its role in connecting a ligand for a target protein and a ligand for an E3

ubiquitin ligase.

Bromo-PEG2-acetic acid

Target Protein Ligand

PROTAC
Reacts with

E3 Ligase LigandReacts with

Click to download full resolution via product page

Caption: Role of Bromo-PEG2-acetic acid as a PROTAC linker.

Conclusion
While Bromo-PEG2-acetic acid is a valuable tool in modern drug discovery, particularly in the

development of PROTACs, it must be handled with care. By adhering to the safety protocols

outlined in this guide, researchers can mitigate the potential risks associated with this

compound and ensure a safe and productive research environment. Always consult the most

up-to-date safety information from the supplier and your institution's safety office before use.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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